Cas no 3351-50-6 (Naphthalene, 1-(3-bromopropoxy)-)

• Product Name: Naphthalene, 1-(3-bromopropoxy)-
• CAS No: 3351-50-6
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• CID: 1458374
• PubChem ID: 12959381
• Update Time: 2025-05-26

Naphthalene, 1-(3-bromopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(3-bromopropoxy)-
• 1-(3-bromopropoxy)naphthalene
• EN300-52058
• 3-naphthyloxypropyl bromide
• 1-(naphth-1-yloxy)-3-bromopropane
• SCHEMBL2207985
• G25821
• 3-(alpha-naphthyloxy)propyl bromide
• 3-naphthoxypropyl bromide
• ICLUABGTJWXERF-UHFFFAOYSA-N
• DB-200945
• CS-0250740
• Z381035818
• MFCD02030536
• AKOS008121836
• 3351-50-6
• DTXSID60514037

• Inchi： 1S/C13H13BrO/c14-9-4-10-15-13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8H,4,9-10H2
• InChI Key： ICLUABGTJWXERF-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 264.01499
• Monoisotopic Mass: 264.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Naphthalene, 1-(3-bromopropoxy)-

Recent Advances in the Study of Naphthalene, 1-(3-bromopropoxy)- (CAS: 3351-50-6) and Its Applications in Chemical Biology and Medicine

Naphthalene, 1-(3-bromopropoxy)- (CAS: 3351-50-6) is a brominated naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromopropoxy side chain, serves as a versatile intermediate in the synthesis of more complex molecules, including drug candidates and bioactive probes. Recent studies have explored its utility in various domains, ranging from medicinal chemistry to materials science, highlighting its broad applicability and the need for a deeper understanding of its properties and mechanisms of action.

One of the most notable advancements in the study of Naphthalene, 1-(3-bromopropoxy)- is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of inhibitors for protein kinases involved in cancer progression. The bromopropoxy moiety was found to enhance the binding affinity of these inhibitors to their target proteins, thereby improving their therapeutic potential. This research underscores the importance of structural modifications in optimizing drug efficacy and specificity.

In addition to its applications in drug discovery, Naphthalene, 1-(3-bromopropoxy)- has been investigated for its photophysical properties. A recent study in ACS Applied Materials & Interfaces explored its use as a building block for organic semiconductors. The compound's ability to form stable π-conjugated systems makes it a promising candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. These findings open new avenues for the integration of brominated naphthalene derivatives into advanced materials with tailored electronic properties.

Another area of interest is the compound's potential as a fluorescent probe for biological imaging. Researchers have leveraged its inherent fluorescence to design probes for detecting reactive oxygen species (ROS) in cellular environments. A 2022 study in Chemical Communications reported the development of a Naphthalene, 1-(3-bromopropoxy)-based probe that exhibited high sensitivity and selectivity for hydrogen peroxide, a key ROS implicated in various pathological conditions. This innovation holds promise for real-time monitoring of oxidative stress in living systems, with potential applications in diagnostics and therapeutic monitoring.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Naphthalene, 1-(3-bromopropoxy)-. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For instance, a 2023 patent application disclosed a novel catalytic method for the efficient bromination of naphthalene derivatives, including 3351-50-6, under mild conditions. Such advancements are critical for ensuring the compound's availability for further research and industrial applications.

In conclusion, Naphthalene, 1-(3-bromopropoxy)- (CAS: 3351-50-6) represents a multifaceted compound with significant potential in chemical biology and medicine. Its applications span drug discovery, materials science, and biological imaging, driven by its unique structural and functional properties. Ongoing research aims to address synthetic challenges and expand its utility, paving the way for innovative solutions in healthcare and technology. As the field continues to evolve, this compound is poised to play a pivotal role in advancing scientific and industrial progress.